Cas no 157458-68-9 (16,24-Cycloergost-22-en-26-oic acid, 1,11,12-tris(acetyloxy)-2,3-epoxy-5,6,15,23,25-pentahydroxy-7-oxo-, γ-lactone, (1α,2α,3α,5α,6α,11α,12α,15α,16β,25S)-)

• Product Name: 16,24-Cycloergost-22-en-26-oic acid, 1,11,12-tris(acetyloxy)-2,3-epoxy-5,6,15,23,25-pentahydroxy-7-oxo-, γ-lactone, (1α,2α,3α,5α,6α,11α,12α,15α,16β,25S)-
• CAS No: 157458-68-9
• MF: C₃₄H₄₄O₁₄
• MW: 676.704771995544
• CID: 182441
• Update Time: 2024-03-01

16,24-Cycloergost-22-en-26-oic acid, 1,11,12-tris(acetyloxy)-2,3-epoxy-5,6,15,23,25-pentahydroxy-7-oxo-, γ-lactone, (1α,2α,3α,5α,6α,11α,12α,15α,16β,25S)- Chemical and Physical Properties

Names and Identifiers

• 16,24-Cycloergost-22-en-26-oicacid, 1,11,12-tris(acetyloxy)-2,3-epoxy-5,6,15,23,25-pentahydroxy-7-oxo-, g-lactone, (1a,2a,3a,5a,6a,11a,12a,15a,16b,25S)- (9CI)
• 16,24-Cycloergost-22-en-26-oicacid, 1,11,12-tris(acetyloxy)-2,3-epoxy-5,6,15,23,25-pentahydroxy-7-oxo-, g-lactone, (1a,2a,3a,
• 2H-Oxireno[6',7']naphtho[1',2':7,8]fluoreno[2,1-b]furan,16,24-cycloergost-22-en-26-oic acid deriv.
• Taccalonolide K
• CID 102066114
• 16,24-Cycloergost-22-en-26-oic acid, 1,11,12-tris(acetyloxy)-2,3-epoxy-5,6,15,23,25-pentahydroxy-7-oxo-, γ-lactone, (1α,2α,3α,5α,6α,11α,12α,15α,16β,25S)-

• Inchi： 1S/C34H44O14/c1-11-9-16-31(6,33(8,42)29(41)48-16)21-18(11)30(5)19(23(21)39)17-20(25(44-12(2)35)27(30)45-13(3)36)32(7)28(46-14(4)37)24-15(47-24)10-34(32,43)26(40)22(17)38/h9,11,15,17-21,23-28,39-40,42-43H,10H2,1-8H3/t11-,15+,17+,18+,19-,20-,21?,23?,24+,25+,26+,27+,28+,30-,31+,32+,33+,34+/m1/s1
• InChI Key： GOILZVXLRRKTKY-WLHMDTBUSA-N
• SMILES： O1[C@H]2C[C@@]3([C@H](C([C@@H]4[C@H]([C@@H]([C@@H]([C@]5(C)[C@H]6[C@H](C)C=C7[C@](C)([C@](C)(C(=O)O7)O)C6C([C@H]54)O)OC(C)=O)OC(C)=O)[C@@]3(C)[C@H]([C@@H]12)OC(C)=O)=O)O)O

Computed Properties

• Exact Mass: 676.273
• Monoisotopic Mass: 676.273
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 48
• Rotatable Bond Count: 6
• Complexity: 1560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 17
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 216

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 786.2±60.0 °C(Predicted)
• pka: 11.20±0.70(Predicted)